N-(2-ethoxyphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O3/c1-2-27-19-12-6-5-11-18(19)23-20(25)16-9-7-13-24(21(16)26)14-15-8-3-4-10-17(15)22/h3-13H,2,14H2,1H3,(H,23,25)
• InChI Key: PPRMIYBPKISDFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as EF-3, is a small molecule that has gained interest in the scientific community due to its potential use as a therapeutic agent. EF-3 belongs to the class of dihydropyridine derivatives, which have been extensively studied for their pharmacological activities.

Scientific Research Applications

Selective Met Kinase Inhibitors

Compounds with a similar dihydropyridine-3-carboxamide core have been identified as potent and selective Met kinase inhibitors. These compounds have shown promise in inhibiting tumor growth in models of human gastric carcinoma, highlighting their potential in cancer therapy and research (Schroeder et al., 2009).

Antibacterial Agents

Pyridonecarboxylic acids, structurally related to the compound , have been synthesized and shown to possess significant antibacterial activity. These compounds have been explored for their potential as new antibacterial agents, indicating the possible application of N-(2-ethoxyphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in antimicrobial research (Egawa et al., 1984).

HIV Integrase Inhibitors

Research into compounds with similar structural features has included studies on their metabolism and disposition as potent HIV integrase inhibitors. This suggests potential applications in the development of new treatments for HIV (Monteagudo et al., 2007).

Materials Science

There's also interest in similar compounds for their properties related to materials science, such as in the synthesis and characterization of new polyamides with potential applications in high-performance materials (Hsiao et al., 1999).

Intracellular pH Measurement

Fluorinated derivatives of aminophenols, which share a common structural motif with the compound , have been developed for intracellular pH measurement, demonstrating the compound's potential in bioimaging and diagnostic research (Rhee et al., 1995).